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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of Variolink Esthetic DC, a

dual-curing luting composite, when used with various universal adhesives. The data presented

is based on in-vitro studies evaluating key performance indicators such as bond strength and

marginal adaptation. This information is intended to assist researchers and dental professionals

in making informed decisions regarding material selection for restorative dentistry.

Executive Summary
Variolink Esthetic DC is a widely used luting composite for the permanent cementation of

ceramic and composite resin restorations.[1][2][3] Its performance is intrinsically linked to the

adhesive system used to bond the restoration to the tooth structure. Universal adhesives have

gained popularity due to their versatility, allowing for use in total-etch, selective-etch, and self-

etch modes. This guide focuses on the compatibility and performance of Variolink Esthetic DC

with its recommended adhesive, Adhese Universal, and compares it to other commercially

available universal adhesive systems.

The data indicates that the combination of Variolink Esthetic DC with Adhese Universal

demonstrates robust bond strength to both enamel and dentin.[1] However, performance

relative to other systems, such as RelyX Ultimate in conjunction with Scotchbond Universal,

can vary depending on the specific performance metric being evaluated. For instance, while
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bond strength may be comparable, some studies suggest differences in marginal and internal

adaptation.[4]

Data Presentation: Bond Strength and Marginal
Adaptation
The following tables summarize quantitative data from studies comparing the performance of

Variolink Esthetic DC with different universal adhesives.

Table 1: Shear Bond Strength to Bovine Dentin and Enamel (MPa)

Adhesive System Luting Composite Substrate
Mean Shear Bond
Strength (MPa)

Adhese Universal

(Self-Etch)
Variolink Esthetic DC Dentin ~28

Adhese Universal

(Self-Etch)
Variolink Esthetic DC Enamel ~32

Scotchbond Universal

(Self-Etch)
RelyX Ultimate Dentin ~25

Scotchbond Universal

(Self-Etch)
RelyX Ultimate Enamel ~29

ED Primer II (Self-

Etch)

Clearfil Esthetic

Cement
Dentin ~22

ED Primer II (Self-

Etch)

Clearfil Esthetic

Cement
Enamel ~26

Data adapted from a study by M. Irie, Okayama University, Japan, 2014.[1]

Table 2: Internal and Marginal Gap Volume (mm³) for CAD/CAM Inlays
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Adhesive
System

Luting
Composite

Location
Mean Internal
Gap Volume
(mm³)

Mean Marginal
Gap Volume
(mm³)

Adhese

Universal

Variolink Esthetic

DC
Enamel

Significantly

higher than

others

Significantly

higher than

others

Adhese

Universal

Variolink Esthetic

DC
Dentin 0.629 ± 0.363 2.519 ± 1.007

Single Bond

Universal
RelyX Ultimate Enamel

Significantly

lower than

Variolink Esthetic

DC

Significantly

lower than

Variolink Esthetic

DC

Self-Adhesive RelyX Unicem Enamel 0.005 ± 0.004 0.009 ± 0.003

Data adapted from an in-vitro micro-CT study.[4] Note: The study indicated that on the enamel

surface, the internal and marginal adaptation of RelyX Unicem and RelyX Ultimate were

comparable to each other and significantly better than Variolink Esthetic DC.[4]

Experimental Protocols
Shear Bond Strength Testing (Adapted from ISO TR 11405)

The shear bond strength of the luting composite and adhesive systems was evaluated using

bovine incisors as the substrate.

Specimen Preparation: The labial surfaces of the bovine incisors were ground to prepare flat

enamel or dentin surfaces.

Adhesive Application: The universal adhesives were applied to the prepared tooth substrate

according to the manufacturer's instructions for the self-etch technique.

Composite Cylinder Bonding: A cylinder of composite resin (e.g., Tetric EvoCeram) was

bonded to the adhesive-treated surface using the respective luting composite (Variolink
Esthetic DC, RelyX Ultimate, etc.).
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Curing: The luting composites were dual-cured according to the manufacturer's

specifications.

Storage: The bonded specimens were stored in water at 37°C for 24 hours.

Testing: A shear force was applied to the base of the composite cylinder at a constant

crosshead speed until failure occurred. The force at failure was recorded and converted to

megapascals (MPa).

Internal and Marginal Adaptation Assessment (Micro-CT Analysis)

This protocol outlines the methodology used to evaluate the internal and marginal fit of

CAD/CAM inlay restorations luted with different adhesive systems.

Cavity Preparation: Standardized Class II cavities were prepared in extracted human molars.

Inlay Fabrication: CAD/CAM inlays (e.g., Lava Ultimate) were milled to fit the prepared

cavities.

Luting: The inlays were cemented into the cavities using the different adhesive resin cement

systems (Variolink Esthetic DC with Adhese Universal, RelyX Ultimate with Single Bond

Universal, etc.) following the manufacturers' instructions.

Staining: The teeth were coated with nail varnish, leaving a 1mm window around the

restoration margins, and then immersed in a silver nitrate solution to allow for penetration

into any gaps.

Micro-CT Scanning: The teeth were scanned using a high-resolution micro-computed

tomography (micro-CT) system.

Data Analysis: The micro-CT images were analyzed to calculate the volume of the internal

and marginal gaps in cubic millimeters (mm³).
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Specimen Preparation Bonding Procedure Testing & Analysis

Bovine Incisor
(Substrate)

Grind to expose
flat enamel/dentin surface

Apply Universal Adhesive
(e.g., Adhese Universal)

Apply Luting Composite
(e.g., Variolink Esthetic DC) Place Composite Cylinder Dual Cure Store in water

(37°C, 24h)
Shear Bond Strength Test

(Universal Testing Machine)
Data Analysis

(MPa)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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